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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-dimethylbenzene

Cat. No.: B047692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,4-Dibromo-2,5-
dimethylbenzene, a key aromatic building block in organic synthesis. It details its chemical

and physical properties, experimental protocols for its synthesis and subsequent reactions, and

its applications as a chemical intermediate.

Compound Identification and Properties
1,4-Dibromo-2,5-dimethylbenzene, also known as 2,5-Dibromo-p-xylene, is a disubstituted

aromatic compound. Its unique structure makes it a valuable precursor in the synthesis of more

complex molecules, including polymers and pharmaceutical intermediates.

Table 1: Chemical Identifiers for 1,4-Dibromo-2,5-dimethylbenzene
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Identifier Value

CAS Number 1074-24-4[1]

IUPAC Name 1,4-dibromo-2,5-dimethylbenzene[1][2]

Synonyms
2,5-Dibromo-p-xylene, 2,5-Dibromo-1,4-

dimethylbenzene[1]

Molecular Formula C₈H₈Br₂[1][2]

Linear Formula (CH₃)₂C₆H₂Br₂

InChI Key QENIALCDPFDFHX-UHFFFAOYSA-N[2]

SMILES String Cc1cc(Br)c(C)cc1Br

EC Number 214-038-2[1]

Table 2: Physicochemical Properties of 1,4-Dibromo-2,5-dimethylbenzene

Property Value

Molecular Weight 263.96 g/mol [2]

Physical Form Solid, white needle-like crystals[3]

Melting Point 72-74 °C (lit.)[3]

Boiling Point 261 °C (lit.)[3]

Solubility
Soluble in toluene, hot ethanol, and hot

methanol. Insoluble in water.[3]

Purity Commercially available with ≥98% purity

Experimental Protocols
This section details the methodologies for the synthesis of 1,4-Dibromo-2,5-dimethylbenzene
and a representative subsequent reaction.
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Synthesis of 1,4-Dibromo-2,5-dimethylbenzene from p-
Xylene
This protocol describes the direct bromination of p-xylene to yield the target compound.[3]

Materials:

p-Xylene (16.96 g, 0.16 mol)

Dichloromethane (50 mL)

Iodine (0.1 g, 0.8 mmol)

25% aqueous KOH solution

Anhydrous CaCl₂

Ethanol

Equipment:

150 mL two-necked round-bottomed flask

Air condenser

Constant pressure dropping funnel

Separatory funnel

Standard glassware for filtration and recrystallization

Procedure:

Add dichloromethane (50 mL) to a 150 mL two-necked round-bottomed flask.

Accurately weigh and add p-xylene (16.96 g) to the flask.

Add iodine (0.1 g) to the mixture.
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Fit an air condenser to one neck of the flask and a constant pressure dropping funnel to the

other.

The reaction is allowed to proceed for 18 hours.

Upon completion, add 40 mL of 25% aqueous KOH solution and stir vigorously for 30

minutes.

Transfer the mixture to a separatory funnel. Separate the lower organic phase and wash it

twice with 50 mL portions of deionized water.

Dry the organic phase with anhydrous CaCl₂, filter, and remove the solvent under reduced

pressure.

Recrystallize the resulting residue twice from ethanol (300 mL each time) to yield white,

needle-like crystals of 1,4-Dibromo-2,5-dimethylbenzene. A yield of 96.5% has been

reported for this procedure.[3]
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Synthesis of 1,4-Dibromo-2,5-dimethylbenzene
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Caption: Workflow for the synthesis of 1,4-Dibromo-2,5-dimethylbenzene.
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Suzuki Coupling Reaction Using 1,4-Dibromo-2,5-
dimethylbenzene
This compound is an excellent substrate for palladium-catalyzed cross-coupling reactions. The

following is a general procedure for a Suzuki coupling to form a 2,5-dithienyl-p-xylene

derivative, based on similar reactions.[4]

Materials:

1,4-Dibromo-2,5-dimethylbenzene (0.49 mmol)

2-Thiopheneboronic ester (1.0 mmol, 2.1 equiv)

Tetrahydrofuran (THF, 16 mL)

Water (4 mL)

Sodium bicarbonate (NaHCO₃, 4 mmol)

Palladium catalyst (e.g., Pd₂(dba)₃, 1 mol % Pd)

Ligand (e.g., L2 as specified in the source, 3 mol %)

Equipment:

Schlenk flask or similar reaction vessel

Magnetic stirrer and hotplate

Standard glassware for workup and purification (e.g., column chromatography)

Procedure:

To a reaction vessel, add 1,4-Dibromo-2,5-dimethylbenzene (0.13 g, 0.49 mmol), 2-

thiopheneboronic ester (0.21 g, 1.0 mmol), NaHCO₃ (0.35 g, 4 mmol), the palladium catalyst

(e.g., Pd₂(dba)₃, 5 mg), and the ligand (12 mg).[4]

Add THF (16 mL) and water (4 mL) to the vessel.
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Degas the mixture and place it under an inert atmosphere (e.g., Nitrogen or Argon).

Stir the reaction mixture at reflux until the starting material is consumed (monitor by TLC or

GC).

After cooling to room temperature, perform an aqueous workup. Add diethyl ether, separate

the organic layer, and dry it over Na₂SO₄.

Purify the crude product by column chromatography on silica gel to obtain the desired

coupled product. An 83% yield has been reported for a similar transformation.[4]

Applications in Synthesis
1,4-Dibromo-2,5-dimethylbenzene serves primarily as a rigid difunctional building block. The

two bromine atoms can be substituted through various cross-coupling reactions, allowing for

the construction of linear, conjugated systems. It has been used in the preparation of molecules

like 4,4″-diformyl-2′,5′-dimethyl-1,1′:4′,1″-terphenyl and 1,4-diformyl-2,5-dimethylbenzene. Its

derivatives are explored in materials science for applications in organic electronics and as

components of macrocycles.

Synthetic Utility of 1,4-Dibromo-2,5-dimethylbenzene

Cross-Coupling Reactions
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Caption: Role as a precursor in various cross-coupling reactions.

Safety and Handling
1,4-Dibromo-2,5-dimethylbenzene is classified as a warning-level hazard.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H411 (Toxic to aquatic life with long-lasting effects).

Precautionary Statements: P261 (Avoid breathing dust), P273 (Avoid release to the

environment), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a dust

mask (e.g., type N95).

Storage: Store in a well-ventilated place. Keep the container tightly closed. It is classified

under storage class 11 (Combustible Solids).

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047692#1-4-dibromo-2-5-dimethylbenzene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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